Cas no 1322605-09-3 (1-Isobutyl-1H-indol-4-amine hydrochloride)

• Product Name: 1-Isobutyl-1H-indol-4-amine hydrochloride
• CAS No: 1322605-09-3
• MF: C₁₂H₁₇ClN₂
• MW: 224.729781866074
• MDL: MFCD19691726
• CID: 4694415
• Update Time: 2025-06-13

1-Isobutyl-1H-indol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-isobutyl-1H-indol-4-amine hydrochloride
• 1-Isobutyl-1H-indol-4-amine hydrochloride

• MDL： MFCD19691726
• Inchi： 1S/C12H16N2.ClH/c1-9(2)8-14-7-6-10-11(13)4-3-5-12(10)14;/h3-7,9H,8,13H2,1-2H3;1H
• InChI Key： QZGMMCCPYJYNAY-UHFFFAOYSA-N
• SMILES： Cl.N1(C=CC2C(=CC=CC1=2)N)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 191
• Topological Polar Surface Area: 31

Additional information on 1-Isobutyl-1H-indol-4-amine hydrochloride

1-Isobutyl-1H-indol-4-amine Hydrochloride (CAS No. 1322605-09-3): A Comprehensive Overview

1-Isobutyl-1H-indol-4-amine hydrochloride (CAS No. 1322605-09-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(1-isobutylindol-3-yl)butanamine hydrochloride, is a derivative of indole, a key structural motif found in numerous biologically active molecules. The hydrochloride salt form of this compound enhances its solubility and stability, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 1-Isobutyl-1H-indol-4-amine hydrochloride consists of an indole ring system with an isobutyl group attached at the 1-position and an amino group at the 4-position. The presence of these functional groups imparts unique pharmacological properties to the molecule, including potential interactions with various receptors and enzymes. Recent studies have explored its potential as a ligand for serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in several neurological and psychiatric disorders.

In the context of medicinal chemistry, 1-Isobutyl-1H-indol-4-amine hydrochloride has been investigated for its potential therapeutic applications. One notable area of research is its role in modulating serotonin signaling pathways. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, sleep, and appetite. Dysregulation of serotonin signaling has been linked to conditions such as depression, anxiety, and schizophrenia. Preclinical studies have shown that 1-Isobutyl-1H-indol-4-amine hydrochloride exhibits potent agonist activity at the 5-HT_2A receptor, suggesting its potential as a lead compound for the development of novel antidepressants or anxiolytics.

Beyond its interactions with serotonin receptors, 1-Isobutyl-1H-indol-4-amine hydrochloride has also been studied for its effects on other biological systems. For instance, research has indicated that this compound may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through the modulation of cytokine production and immune cell activation.

The pharmacokinetic properties of 1-Isobutyl-1H-indol-4-amine hydrochloride are another important aspect of its characterization. Studies have shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration in preclinical models. Additionally, the compound has demonstrated low toxicity in preliminary safety assessments, which is a crucial factor in its potential advancement to clinical trials.

In terms of chemical synthesis, 1-Isobutyl-1H-indol-4-amine hydrochloride can be prepared through a multi-step process involving the condensation of isobutyric acid with indole followed by reduction and subsequent derivatization to introduce the amino group. The final step involves the formation of the hydrochloride salt to enhance solubility and stability. The synthetic route is well-documented in the literature and can be optimized for large-scale production if needed.

The current landscape of research on 1-Isobutyl-1H-indol-4-amine hydrochloride is dynamic and evolving. Ongoing studies are focused on elucidating its mechanism of action at a molecular level, identifying potential off-target effects, and optimizing its pharmacological profile for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving these advancements forward.

In conclusion, 1-isobutylindolaminium chloride (CAS No. 1322605-09-3), or more precisely 1-isobutylindolaminium chloride (CAS No. 1322605-09-3), represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in drug discovery programs targeting neurological disorders, inflammation, and other diseases. As research continues to advance our understanding of this compound, it holds the potential to contribute significantly to the development of novel therapeutic agents.